N-{3-[(2-phenylacetyl)amino]phenyl}-2-furamide

• IUPAC Name: N-[3-[(2-phenylacetyl)amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C19H16N2O3/c22-18(12-14-6-2-1-3-7-14)20-15-8-4-9-16(13-15)21-19(23)17-10-5-11-24-17/h1-11,13H,12H2,(H,20,22)(H,21,23)
• InChI Key: JJHSMQQOTRQFAO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NC2=CC(=CC=C2)NC(=O)C3=CC=CO3
• Molecular Formula: C19H16N2O3
• Molecular Weight: 320.3 g/mol

Description

N-{3-[(2-phenylacetyl)amino]phenyl}-2-furamide, also known as NPPF, is a compound that has gained significant attention in the scientific community due to its potential application in various fields. NPPF is a synthetic compound that is prepared using a specific synthesis method.

Mechanism of Action

The mechanism of action of N-{3-[(2-phenylacetyl)amino]phenyl}-2-furamide is not fully understood. However, studies have shown that N-{3-[(2-phenylacetyl)amino]phenyl}-2-furamide can modulate the activity of certain ion channels, including TRPV1 and TRPA1 channels. These channels are involved in the perception of pain and inflammation. N-{3-[(2-phenylacetyl)amino]phenyl}-2-furamide has also been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
N-{3-[(2-phenylacetyl)amino]phenyl}-2-furamide has been shown to have various biochemical and physiological effects. Studies have shown that N-{3-[(2-phenylacetyl)amino]phenyl}-2-furamide can reduce pain and inflammation in animal models. N-{3-[(2-phenylacetyl)amino]phenyl}-2-furamide has also been shown to have anti-tumor activity, making it a potential candidate for cancer therapy. In addition, N-{3-[(2-phenylacetyl)amino]phenyl}-2-furamide has been shown to modulate the activity of certain ion channels in the brain, which can have a significant impact on the functioning of the nervous system.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-{3-[(2-phenylacetyl)amino]phenyl}-2-furamide in lab experiments is its high purity. The synthesis method of N-{3-[(2-phenylacetyl)amino]phenyl}-2-furamide has been optimized to obtain high yields of N-{3-[(2-phenylacetyl)amino]phenyl}-2-furamide with purity greater than 98%. This ensures that the results obtained from lab experiments are accurate and reliable. However, one of the limitations of using N-{3-[(2-phenylacetyl)amino]phenyl}-2-furamide in lab experiments is its cost. N-{3-[(2-phenylacetyl)amino]phenyl}-2-furamide is a synthetic compound, and the synthesis method is complex, which makes it expensive to produce.

Future Directions

There are several future directions for the research on N-{3-[(2-phenylacetyl)amino]phenyl}-2-furamide. One of the major future directions is to further study the mechanism of action of N-{3-[(2-phenylacetyl)amino]phenyl}-2-furamide. Understanding the mechanism of action of N-{3-[(2-phenylacetyl)amino]phenyl}-2-furamide can help in the development of more effective therapies for pain, inflammation, and cancer. Another future direction is to study the pharmacokinetics and pharmacodynamics of N-{3-[(2-phenylacetyl)amino]phenyl}-2-furamide in humans. This can help in the development of safe and effective therapies for various diseases. In addition, further studies are needed to explore the potential applications of N-{3-[(2-phenylacetyl)amino]phenyl}-2-furamide in other scientific fields, such as drug delivery and material science.
Conclusion:
In conclusion, N-{3-[(2-phenylacetyl)amino]phenyl}-2-furamide is a synthetic compound that has gained significant attention in the scientific community due to its potential application in various fields. The synthesis method of N-{3-[(2-phenylacetyl)amino]phenyl}-2-furamide involves the reaction between 2-furancarboxylic acid and N-(2-phenylethyl)acetamide in the presence of thionyl chloride. N-{3-[(2-phenylacetyl)amino]phenyl}-2-furamide has been extensively studied for its potential application in neuroscience, pain and inflammation, and cancer therapy. N-{3-[(2-phenylacetyl)amino]phenyl}-2-furamide can modulate the activity of certain ion channels and enzymes, which can have a significant impact on the functioning of the nervous system and the production of inflammatory mediators. N-{3-[(2-phenylacetyl)amino]phenyl}-2-furamide has several advantages and limitations for lab experiments, and there are several future directions for the research on N-{3-[(2-phenylacetyl)amino]phenyl}-2-furamide.

Scientific Research Applications

N-{3-[(2-phenylacetyl)amino]phenyl}-2-furamide has been extensively studied for its potential application in various scientific fields. One of the major applications of N-{3-[(2-phenylacetyl)amino]phenyl}-2-furamide is in the field of neuroscience. Studies have shown that N-{3-[(2-phenylacetyl)amino]phenyl}-2-furamide can modulate the activity of certain ion channels in the brain, which can have a significant impact on the functioning of the nervous system. N-{3-[(2-phenylacetyl)amino]phenyl}-2-furamide has also been studied for its potential application in the treatment of pain and inflammation. In addition, N-{3-[(2-phenylacetyl)amino]phenyl}-2-furamide has been shown to have anti-tumor activity, making it a potential candidate for cancer therapy.